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Compound of Interest

Compound Name: Acenocoumarol-d4

Cat. No.: B8210038

Essential Safety and Handling Guide for
Acenocoumarol-d4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Acenocoumarol-d4. Adherence to these procedures
is vital for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:
« Name: Acenocoumarol-d4
e Synonyms: (x)-Acenocoumarin-d4, (x)-Nicoumalone-d4

« CAS Number: 2937878-24-3[1]

Hazard Identification and Classification

Acenocoumarol-d4 is a potent anticoagulant and is classified as a hazardous substance. The
primary health risks are associated with its toxicity and reproductive hazards.
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Hazard Classification GHS Code Description

Acute Toxicity - Oral H302 Harmful if swallowed.[1][2]
Acute Toxicity - Dermal H312 Harmful in contact with skin.[1]
Acute Toxicity - Inhalation H332 Harmful if inhaled.[1]

Skin Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Eye Irritation H319
[1]
) ) May damage fertility or the
Toxic to Reproduction H360 )
unborn child.[1][2]
N o May cause respiratory
Specific Target Organ Toxicity H335

irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling Acenocoumarol-d4.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978).[3]

Protects against skin contact
and absorption. The outer
glove should be removed

immediately after handling.

Body Protection

Disposable, solid-front, back-
closing gown made of a low-
permeability fabric (e.g.,
polyethylene-coated

polypropylene).[4][5]

Prevents contamination of

personal clothing.

Eye Protection

Chemical safety goggles. A
face shield should be worn
over goggles when there is a
splash hazard.[3][5]

Protects eyes from dust

particles and splashes.

Respiratory Protection

A NIOSH-approved N95 or

higher particulate respirator.

Required when handling the
powder form outside of a
certified chemical fume hood
or biological safety cabinet to

prevent inhalation.

Foot Protection

Closed-toe shoes and

disposable shoe covers.

Protects against spills and
contamination of personal

footwear.

Operational Plans: Step-by-Step Handling

Procedures

The following protocols provide a framework for safely handling Acenocoumarol-d4 in a

laboratory setting.

Weighing the Solid Compound

This procedure should be performed in a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.
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e Preparation: Don all required PPE as specified in the table above.

o Work Area: Designate a specific area for handling Acenocoumarol-d4. Cover the work
surface with absorbent, disposable bench paper.

e Weighing: Use a tared, sealed container for weighing. Handle the container with forceps to
avoid direct contact.

» Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a
suitable deactivating agent or soapy water, followed by a water rinse. Dispose of all
contaminated wipes as hazardous waste.

Reconstitution (Solution Preparation)

e Solvent Selection: Acenocoumarol-d4 is soluble in organic solvents such as DMSO and
acetonitrile.[6]

e Procedure: In a chemical fume hood, add the solvent to the sealed vial containing the
weighed Acenocoumarol-d4 using a syringe. Gently agitate to dissolve.

o Labeling: Clearly label the resulting solution with the compound name, concentration,
solvent, date, and appropriate hazard symbols.

Experimental Workflow for Handling Solid
Acenocoumarol-d4
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Caption: Workflow for weighing solid Acenocoumarol-d4.

Disposal Plan
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Proper disposal of Acenocoumarol-d4 and associated waste is critical to prevent
environmental contamination and accidental exposure.

e Solid Waste: All disposable items that have come into contact with Acenocoumarol-d4,
including gloves, gowns, bench paper, and contaminated wipes, must be collected in a
clearly labeled hazardous waste container.

 Liquid Waste: Solutions of Acenocoumarol-d4 and any rinse from cleaning glassware
should be collected in a designated, sealed hazardous liquid waste container. Do not
dispose of down the drain.[1]

o Disposal Method: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor. Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow

Waste Collection

Collect solid waste in labeled hazardous waste container Collect liquid waste in labeled hazardous waste container

InterimvStorage

\

Store waste in a designated, secure area‘

Final Disposal
A\ 4

Contact Environmental Health & Safety (EHS) for pickup

.

Disposal by a licensed contractor
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Caption: Procedure for the disposal of Acenocoumarol-d4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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